Cas no 1805322-13-7 (2-(Difluoromethyl)-3-hydroxypyridine-4-carbonyl chloride)

• Product Name: 2-(Difluoromethyl)-3-hydroxypyridine-4-carbonyl chloride
• CAS No: 1805322-13-7
• MF: C₇H₄ClF₂NO₂
• MW: 207.561967849731
• CID: 4918431
• Update Time: 2025-10-30

2-(Difluoromethyl)-3-hydroxypyridine-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3-hydroxypyridine-4-carbonyl chloride

• Inchi： 1S/C7H4ClF2NO2/c8-6(13)3-1-2-11-4(5(3)12)7(9)10/h1-2,7,12H
• InChI Key： ZXSGMXATFDXQST-UHFFFAOYSA-N
• SMILES： ClC(C1C=CN=C(C(F)F)C=1O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 203
• XLogP3: 2.2
• Topological Polar Surface Area: 50.2

Additional information on 2-(Difluoromethyl)-3-hydroxypyridine-4-carbonyl chloride

Introduction to 2-(Difluoromethyl)-3-hydroxypyridine-4-carbonyl chloride (CAS No. 1805322-13-7) and Its Applications in Modern Chemical Biology

2-(Difluoromethyl)-3-hydroxypyridine-4-carbonyl chloride, identified by the CAS number 1805322-13-7, is a highly versatile and synthetically valuable intermediate in the field of pharmaceutical chemistry. This compound belongs to the pyridine derivatives class, characterized by its unique structural features that include a difluoromethyl group and a hydroxypyridine moiety, both of which contribute significantly to its reactivity and utility in drug discovery and development.

The presence of the difluoromethyl group in the molecular structure imparts enhanced metabolic stability and lipophilicity to the compounds derived from it. This property is particularly advantageous in medicinal chemistry, as it helps in improving the pharmacokinetic profiles of drug candidates. Furthermore, the hydroxypyridine functional group serves as a versatile handle for further chemical modifications, enabling the synthesis of a wide array of pharmacophores. The carbonyl chloride functionality at the 4-position of the pyridine ring further enhances the compound's reactivity, making it an excellent precursor for amide bond formation, which is a common strategy in peptide and protein drug design.

In recent years, 2-(Difluoromethyl)-3-hydroxypyridine-4-carbonyl chloride has garnered significant attention in academic and industrial research due to its role as a key building block in the synthesis of novel therapeutic agents. One of the most notable applications of this compound is in the development of kinase inhibitors, which are crucial in treating various cancers and inflammatory diseases. The difluoromethyl group, when incorporated into kinase inhibitors, has been shown to improve binding affinity and selectivity by modulating hydrophobic interactions with the target enzyme's active site. Additionally, the hydroxypyridine moiety can be further functionalized to introduce hydrogen bonding or salt bridge interactions, thereby enhancing drug-receptor binding stability.

The compound has also found utility in the synthesis of antiviral agents. Recent studies have demonstrated that pyridine derivatives containing a difluoromethyl group exhibit potent inhibitory activity against viral proteases and polymerases. The structural features of 2-(Difluoromethyl)-3-hydroxypyridine-4-carbonyl chloride allow for modifications that can selectively target viral enzymes while minimizing off-target effects. This has opened up new avenues for developing antiviral drugs with improved efficacy and safety profiles.

Moreover, this intermediate has been employed in the synthesis of small molecule modulators of transcription factors and other nuclear receptors. The ability to precisely modify the pyridine core while retaining key pharmacophoric elements makes it an invaluable tool for generating libraries of compounds for high-throughput screening. Such libraries are essential for identifying lead compounds that can be further optimized into clinical candidates.

The synthetic versatility of 2-(Difluoromethyl)-3-hydroxypyridine-4-carbonyl chloride extends beyond its applications in pharmaceuticals. It has been utilized in materials science for developing advanced polymers and ligands for metal-organic frameworks (MOFs). The unique electronic properties imparted by the difluoromethyl group make these materials suitable for applications in catalysis, sensors, and optoelectronics.

In conclusion, 2-(Difluoromethyl)-3-hydroxypyridine-4-carbonyl chloride (CAS No. 1805322-13-7) is a multifunctional intermediate with broad applications across multiple disciplines. Its structural features enable its use as a key building block in drug discovery, material science, and beyond. As research continues to uncover new synthetic possibilities and therapeutic applications, this compound is poised to remain a cornerstone in modern chemical biology.